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Compound of Interest

Compound Name: Burgess reagent

Cat. No.: B103927 Get Quote

For researchers, scientists, and drug development professionals, the Burgess reagent (methyl

N-(triethylammoniumsulfonyl)carbamate) is a valuable tool for mild and selective dehydration

reactions. However, its utility is matched by its hazardous nature, necessitating strict adherence

to safety protocols. This guide provides a comprehensive overview of the Burgess reagent's
safety data, detailed handling and experimental procedures, and emergency response

guidelines to ensure its safe application in the laboratory.

Core Safety Information
The Burgess reagent is a moisture- and air-sensitive crystalline solid that can cause skin, eye,

and respiratory irritation.[1][2][3] Proper handling and storage are critical to maintain its

reactivity and ensure personnel safety.

Hazard Identification and Classification
The Burgess reagent is classified as hazardous under the OSHA Hazard Communication

Standard.[1] Key hazard statements associated with the reagent are:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

The corresponding signal word is Warning.[1]
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Physical and Chemical Properties
Understanding the physical and chemical properties of the Burgess reagent is fundamental to

its safe handling.

Property Value Source

CAS Number 29684-56-8 [1]

Molecular Formula C₈H₁₈N₂O₄S [3]

Appearance
White to pale reddish-yellow

crystalline powder
[4]

Purity Typically >97% [4]

Solubility
Soluble in common organic

solvents
[3][4]

Stability

Stable under normal

conditions, but sensitive to

heat and moisture

[1][4]

Personal Protective Equipment (PPE) and
Engineering Controls
To mitigate the risks associated with handling the Burgess reagent, a combination of

appropriate personal protective equipment and engineering controls is mandatory.

Engineering Controls
Fume Hood: All manipulations of the Burgess reagent should be conducted in a well-

ventilated chemical fume hood.[2]

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.[2]

Personal Protective Equipment
Eye Protection: Chemical safety goggles or a face shield are required.[2][4]
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Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be

inspected before use and disposed of properly after handling.[4]

Skin and Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory.[4]

Respiratory Protection: For large-scale operations or in situations where dust generation is

unavoidable, a NIOSH-approved respirator may be necessary.[3]

Safe Handling and Storage
The sensitive nature of the Burgess reagent demands meticulous attention to handling and

storage procedures to prevent degradation and ensure safety.

Storage
Temperature: Store in a freezer at or below -20°C.[4]

Atmosphere: Keep under an inert atmosphere, such as nitrogen or argon, to protect from

moisture and air.[4]

Container: The container should be kept tightly closed in a dry and well-ventilated place.[4]

Incompatibilities: Store separately from strong oxidizing agents, with which it can react

vigorously.[1][4]

Handling
Inert Atmosphere: Handle the reagent under an inert atmosphere whenever possible.

Avoid Dust Formation: Minimize the generation of dust during transfer and weighing.[2]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[2]

Experimental Protocol: Safe Dehydration of a
Secondary Alcohol
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This protocol provides a detailed methodology for a typical laboratory-scale dehydration of a

secondary alcohol using the Burgess reagent, with an emphasis on safety at each step.

Preparation

Reaction

Work-up & Quenching

Purification & Waste

Start: Assemble Dry Glassware

Establish Inert Atmosphere (N2/Ar)

Add Anhydrous Solvent

Add Secondary Alcohol Substrate

Weigh Burgess Reagent (in glovebox or under inert gas flow)

Add Burgess Reagent to Reaction Mixture in Portions

Monitor Reaction (TLC/LC-MS)

Cool Reaction Mixture

Slowly Add Water or Saturated NaHCO3(aq) to Quench

Perform Aqueous Extraction

Dry Organic Layer and Concentrate

Purify Product (e.g., Chromatography)

Dispose of Aqueous and Solid Waste Appropriately
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Click to download full resolution via product page

Caption: Experimental workflow for the safe use of Burgess reagent.

Methodology:

Preparation:

Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas

(nitrogen or argon).

Assemble the reaction apparatus, including a stirrer and a reflux condenser with an inert

gas inlet.

Charge the reaction flask with the secondary alcohol and an appropriate anhydrous

solvent (e.g., THF, benzene).

Reagent Addition:

In a glovebox or under a positive flow of inert gas, weigh the required amount of Burgess
reagent into a dry container.

Slowly add the Burgess reagent to the stirred solution of the alcohol in portions. This

helps to control the reaction rate and any potential exotherm.

Reaction Monitoring:

Heat the reaction mixture to the desired temperature (reactions are often run at reflux).

Monitor the progress of the reaction by a suitable analytical technique, such as Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up and Quenching:

Once the reaction is complete, cool the mixture to room temperature.

Crucially, quench any unreacted Burgess reagent by the slow, dropwise addition of water

or a saturated aqueous solution of sodium bicarbonate. This should be done cautiously as
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the hydrolysis of the reagent can be exothermic.

Transfer the mixture to a separatory funnel and perform a standard aqueous work-up to

separate the organic product from water-soluble byproducts.

Wash the organic layer with brine, dry it over an anhydrous drying agent (e.g., MgSO₄ or

Na₂SO₄), filter, and concentrate under reduced pressure.

Purification and Waste Disposal:

Purify the crude product by an appropriate method, such as flash column chromatography.

Dispose of all chemical waste, including aqueous layers and any solid byproducts,

according to institutional and local regulations. Contaminated materials should be treated

as hazardous waste.

Emergency Procedures
In the event of an emergency, prompt and correct action is vital.

Exposure Event

Immediate Actions

Skin Contact

Wash with plenty of soap and water

Eye Contact

Rinse cautiously with water for several minutes

Inhalation

Move to fresh air

Ingestion

Seek immediate medical attention

if irritation persists remove contacts if possible if breathing is difficult

Click to download full resolution via product page
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Caption: Emergency response flowchart for Burgess reagent exposure.

First-Aid Measures
Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation occurs, seek medical attention.[1][2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get immediate medical attention.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Hazardous Decomposition Products: Thermal decomposition can produce toxic gases,

including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and sulfur

oxides.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Evacuate

personnel to a safe area.[2]

Containment and Cleaning: Sweep up the spilled solid, avoiding dust formation, and place it

in a suitable, closed container for disposal.[1][2] Do not allow the chemical to enter drains.[2]

By understanding the hazards and strictly adhering to these safety precautions and handling

guidelines, researchers can safely and effectively utilize the Burgess reagent in their synthetic
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endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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